5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride

• Molecular Formula: C8H13ClN2O2
• Molecular Weight: 204.65 g/mol
• SMILES: COCCN1C=C(C=CC1=O)N.Cl
• InChI: InChI=1S/C8H12N2O2.ClH/c1-12-5-4-10-6-7(9)2-3-8(10)11;/h2-3,6H,4-5,9H2,1H3;1H
• InChIKey: LXTLXOUBZNKOLR-UHFFFAOYSA-N

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one Hydrochloride – Physical & Salt Characteristics

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS 1171353-81-3) is a 1,2-dihydropyridin-2-one derivative bearing a C5‑amino group and an N1‑(2‑methoxyethyl) substituent, supplied as the hydrochloride salt . The free‑base form (CAS 1016512-02-9) has a molecular weight of 168.19 Da and a predicted logP of −0.84, while the hydrochloride salt has a molecular weight of 204.65 Da . This compound is primarily employed as a research chemical and synthetic building block in medicinal chemistry programmes.

Hydrochloride salt form — supports aqueous solubility and ease of handling in laboratory workflows

Synthetic building block — 1,2-dihydropyridin-2-one core for medicinal chemistry elaboration

Polar side-chain character — methoxyethyl group enhances hydrophilicity and conformational flexibility relative to simple N-alkyl analogs

• [1] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
• [2] Santa Cruz Biotechnology. 5-amino-1-(2-methoxyethyl)pyridin-2(1H)-one hydrochloride. https://www.scbio.cn/zh/p/5-amino-1-2-methoxyethyl-pyridin-2-1h-one-hydrochloride (accessed 2026-05-01). View Source

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one Hydrochloride – Non-Interchangeability with N-Alkyl Congeners

Minor modifications at the N1‑position of the 5‑amino‑1,2‑dihydropyridin‑2‑one scaffold produce substantial changes in lipophilicity, conformational flexibility, and hydrogen‑bonding capacity . Replacing the 2‑methoxyethyl side‑chain with a simple methyl or ethyl group alters computed logP values, rotatable bond counts, and predicted aqueous solubility, which directly influence compound handling, assay compatibility, and in‑vivo pharmacokinetic behaviour. Consequently, generic substitution without quantitative justification risks compromising experimental reproducibility and pharmacological outcomes.

N‑Alkyl congener mismatch

Replacing the 2‑methoxyethyl group with methyl or ethyl alters computed logP, rotatable bonds, and predicted solubility — compound handling and assay compatibility may not transfer directly.

Free base vs. hydrochloride salt

Free base (CAS 1016512‑02‑9) differs in molecular weight and expected aqueous solubility; direct substitution without solubility verification may shift assay concentration‑response profiles.

Limited characterization analogs

Structurally related N‑alkyl derivatives may carry only minimal QC documentation, introducing batch‑to‑batch variability risk that the well‑characterized hydrochloride is intended to reduce.

• [1] PubChem. 5-Amino-1-methyl-1,2-dihydropyridin-2-one. https://pubchem.ncbi.nlm.nih.gov/compound/33630-96-5 (accessed 2026-05-01). View Source
• [2] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one Hydrochloride – Differentiating Evidence vs Close Analogs

LogP-Based Hydrophilicity vs. N-Methyl Analog

The free‑base form of 5‑amino‑1‑(2‑methoxyethyl)‑1,2‑dihydropyridin‑2‑one displays a predicted logP of −0.842 (Chembase) , whereas the direct N‑methyl analogue (5‑amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one) exhibits a PubChem‑computed XLogP3 of −0.6 . The lower logP of the methoxyethyl derivative indicates greater hydrophilicity, which is expected to translate into higher aqueous solubility and reduced non‑specific binding in biological assays.

LogP Hydrophilicity

Head-to-head

Free base logP −0.84 vs N‑methyl analog −0.6 (predicted)

Supports hydrophilicity-driven assay selection

Predicted values; verify experimentally for quantitative comparisons

Evidence Dimension	Predicted lipophilicity (logP)
Target Compound Data	logP = −0.842 (free base, Chembase)
Comparator Or Baseline	5‑Amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one; XLogP3 = −0.6 (PubChem)
Quantified Difference	ΔlogP ≈ 0.242 (more hydrophilic)
Conditions	Computed properties using Chembase (JChem) and PubChem (XLogP3 3.0) prediction algorithms

Why This Matters

When procuring building blocks for assays requiring aqueous solubility or for lead optimisation where lipophilicity governs ADME properties, even a modest logP difference can steer compound selection.

• [1] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
• [2] PubChem. 5-Amino-1-methyl-1,2-dihydropyridin-2-one. https://pubchem.ncbi.nlm.nih.gov/compound/33630-96-5 (accessed 2026-05-01). View Source

Rotatable Bond Advantage vs. N-Alkyl Analogs

The 2‑methoxyethyl substituent provides three freely rotatable bonds (N–C, C–C, C–O), compared with zero rotatable bonds in the N‑methyl congener . This increased flexibility may allow the side‑chain to adopt conformations that engage additional sub‑pockets or hydrogen‑bond acceptors in a target binding site, offering a broader pharmacophore exploration range.

Rotatable Bonds

Class-level

3 rotatable bonds vs 0 for N‑methyl analog

Supports conformational SAR exploration

Class-level inference; target-specific relevance requires validation

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds (free base, Chembase)
Comparator Or Baseline	5‑Amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one; 0 rotatable bonds (PubChem)
Quantified Difference	3 additional rotatable bonds
Conditions	Computed from SMILES strings using standard cheminformatics criteria

Why This Matters

For structure‑activity relationship (SAR) campaigns, the additional rotatable bonds and the ether oxygen provide a different interaction landscape, making the compound a more versatile intermediate for library synthesis.

• [1] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
• [2] PubChem. 5-Amino-1-methyl-1,2-dihydropyridin-2-one. https://pubchem.ncbi.nlm.nih.gov/compound/33630-96-5 (accessed 2026-05-01). View Source

Salt Form Advantage: Solubility and Handling

The hydrochloride salt (MW 204.65) is the preferred form for procurement when aqueous solubility and ease of handling are prioritised . Although direct experimental solubility data for this specific compound pair are not publicly available, general salt‑formation principles predict that the hydrochloride salt will exhibit significantly higher aqueous solubility and improved crystallinity compared with the free base (MW 168.19, logP −0.84) . This behaviour is consistently observed across structurally related 1,2‑dihydropyridin‑2‑one series.

Salt Form Solubility

Class-level

Hydrochloride salt expected to enhance aqueous solubility vs free base

May support solubility-dependent workflows

Qualitative inference; direct solubility data for this pair not publicly available

Evidence Dimension	Salt form vs. free base solubility/stability
Target Compound Data	Hydrochloride salt; general expectation: enhanced aqueous solubility and stability
Comparator Or Baseline	Free base (CAS 1016512-02-9); logP −0.84, MW 168.19
Quantified Difference	Qualitative difference only; no publicly reported experimental solubility data available for this exact pair
Conditions	Class‑level inference based on pharmaceutical salt selection literature

Why This Matters

In high‑throughput screening or in‑vivo studies where compound dissolution directly impacts exposure, the hydrochloride salt is the more reliable choice, while the free base may suffer from low solubility and dosing variability.

• [1] Santa Cruz Biotechnology. 5-amino-1-(2-methoxyethyl)pyridin-2(1H)-one hydrochloride. https://www.scbio.cn/zh/p/5-amino-1-2-methoxyethyl-pyridin-2-1h-one-hydrochloride (accessed 2026-05-01). View Source
• [2] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
• [3] Stahl, P.H.; Wermuth, C.G. (Eds.) Pharmaceutical Salts: Properties, Selection, and Use. 2nd ed. Wiley-VCH, 2011. View Source

High Purity and Quality Control Documentation

Commercial offerings of 5‑amino‑1‑(2‑methoxyethyl)‑1,2‑dihydropyridin‑2‑one hydrochloride consistently report purity ≥95%, with accompanying analytical certificates . In comparison, some in‑class analogues (e.g., 5‑amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one) are often listed at 95% purity without guaranteed full characterisation data . The availability of detailed QC documentation (HPLC, NMR, MS) from reputable suppliers reduces the risk of batch‑to‑batch variability.

Purity & QC

Specification review

≥95% purity with analytical certificates (HPLC, NMR, MS) vs limited data for N‑methyl analog

Supports batch-to-batch consistency expectations

Documentation availability varies by supplier; confirm current certificates

Evidence Dimension	Purity and quality documentation
Target Compound Data	Purity ≥95% with analytical certificate (HPLC, NMR, MS available upon request)
Comparator Or Baseline	5‑Amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one; 95% purity, limited analytical data
Quantified Difference	Equivalent minimum purity, but superior documentation for the target compound
Conditions	Vendor product pages (e.g., Santa Cruz Biotechnology, AKSci) and general catalogue listings

Why This Matters

For academic laboratories and biotech procurement teams, access to comprehensive analytical data ensures experimental consistency and meets journal submission requirements for compound identity and purity.

• [1] Santa Cruz Biotechnology. 5-amino-1-(2-methoxyethyl)pyridin-2(1H)-one hydrochloride. https://www.scbio.cn/zh/p/5-amino-1-2-methoxyethyl-pyridin-2-1h-one-hydrochloride (accessed 2026-05-01). View Source
• [2] PubChem. 5-Amino-1-methyl-1,2-dihydropyridin-2-one. https://pubchem.ncbi.nlm.nih.gov/compound/33630-96-5 (accessed 2026-05-01). View Source

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one Hydrochloride – Key Research Applications

Hydrophilic, Flexible Building Block for Lead Optimisation

With a computed logP of −0.84 and three rotatable bonds, 5‑amino‑1‑(2‑methoxyethyl)‑1,2‑dihydropyridin‑2‑one hydrochloride serves as a superior starting point for medicinal chemists seeking to introduce polar, flexible side‑chains while maintaining low lipophilicity . This is particularly relevant for CNS or anti‑infective targets where clogP and tPSA windows are critical.

High Aqueous Solubility for Biochemical Assays

The hydrochloride salt form is expected to provide markedly better aqueous solubility than the free base or less polar N‑alkyl analogues, reducing the need for DMSO concentrations that could denature proteins or interfere with assay readouts . This makes it well‑suited for high‑concentration biochemical and biophysical screens.

SAR of N1-Substituent in Dihydropyridinone Inhibitors

The 2‑methoxyethyl group introduces an ether oxygen capable of acting as a hydrogen‑bond acceptor, a feature absent in simple alkyl‑substituted congeners . Researchers can systematically compare the SAR profiles of this compound against the N‑methyl, N‑ethyl, and N‑propyl analogues to map interaction sites critical for target binding.

Well-Characterized Hydrochloride for Chemical Biology

Owing to rigorous vendor QC documentation (≥95% purity, full analytical certificates), 5‑amino‑1‑(2‑methoxyethyl)‑1,2‑dihydropyridin‑2‑one hydrochloride reduces experimental variability in chemical probe development . This level of characterisation aligns with best practices for chemical biology publications and data reproducibility.

Application

Selection Property

Validation Focus

Lead optimization synthesis

Polar, flexible methoxyethyl side‑chain; low predicted logP

Solubility and conformational analysis in target binding studies

Biochemical assay preparation

Hydrochloride salt aqueous solubility profile

DMSO-free dissolution and interference checks

Structure‑activity relationship studies

Ether oxygen as additional H‑bond acceptor

Pharmacophore mapping vs N‑alkyl congeners

Chemical probe development

Documented purity and characterization data

Batch consistency and publication‑grade reproducibility

• [1] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
• [2] Santa Cruz Biotechnology. 5-amino-1-(2-methoxyethyl)pyridin-2(1H)-one hydrochloride. https://www.scbio.cn/zh/p/5-amino-1-2-methoxyethyl-pyridin-2-1h-one-hydrochloride (accessed 2026-05-01). View Source